Cas no 1233955-08-2 (N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride)

• Product Name: N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride
• CAS No: 1233955-08-2
• MF: C₁₀H₂₀ClN₃O₂
• MW: 249.737701416016
• MDL: MFCD17014322
• CID: 4788481
• PubChem ID: 53255683
• Update Time: 2026-02-27

N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride

• MDL： MFCD17014322
• Inchi： 1S/C10H19N3O2.ClH/c14-10(13-5-7-15-8-6-13)12-9-1-3-11-4-2-9;/h9,11H,1-8H2,(H,12,14);1H
• InChI Key： MXENSSIIOOQNBU-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)C(NC1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 211
• Topological Polar Surface Area: 53.6

Additional information on N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride

N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride (CAS No. 1233955-08-2)

The compound N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride (CAS No. 1233955-08-2) is a highly specialized chemical entity with significant potential in the field of pharmacology and drug development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structurally, this compound consists of a morpholine ring system, which is a six-membered saturated heterocycle containing one oxygen atom and one nitrogen atom. The morpholine moiety is further substituted at the 4-position with a carboxamide group, which is connected to a piperidine ring via an amide bond. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, adds to the compound's complexity and potential for interactions within biological systems.

Recent studies have highlighted the importance of the morpholine and piperidine moieties in modulating the pharmacokinetic and pharmacodynamic properties of this compound. Morpholine derivatives are known for their ability to enhance drug stability and bioavailability, while piperidine-containing compounds often exhibit favorable absorption profiles in vivo. The combination of these two structural elements in N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride creates a molecule with unique physicochemical properties that are advantageous for therapeutic applications.

One of the most significant findings in recent research is the compound's ability to act as a potent inhibitor of certain enzyme targets, which has implications for the treatment of various diseases, including neurodegenerative disorders and cancer. Preclinical studies have demonstrated that this compound exhibits selective binding to its target enzymes, leading to significant reductions in disease-related biomarkers in experimental models.

In addition to its enzymatic activity, N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride has also been shown to possess anti-inflammatory and antioxidant properties, further broadening its potential therapeutic applications. These effects are attributed to its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient synthetic routes that incorporate advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation, enabling the large-scale production of this compound for preclinical testing.

From an analytical standpoint, the characterization of this compound has been carried out using state-of-the-art techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational properties, which are critical for understanding its biological activity.

Furthermore, computational studies using molecular docking and molecular dynamics simulations have provided valuable information about the interaction of this compound with its target proteins at the atomic level. These studies have revealed key residues responsible for binding affinity and selectivity, guiding further optimization efforts aimed at improving therapeutic efficacy.

In terms of safety assessment, preliminary toxicity studies indicate that this compound exhibits a favorable safety profile with minimal adverse effects at therapeutic doses. However, further long-term toxicological studies are required to fully evaluate its suitability for clinical use.

The development of N-(Piperidin-4-yl)morpholine-4-carboxamide hydrochloride represents a significant advancement in medicinal chemistry, demonstrating how structural modifications can lead to molecules with enhanced biological activity and therapeutic potential. As research continues to uncover new applications for this compound, it holds promise as a novel therapeutic agent in the treatment of various diseases.